Cas no 129724-39-6 (Lapathinol)

• Product Name: Lapathinol
• CAS No: 129724-39-6
• MF: C₁₇H₁₆O₆
• MW: 316.305991872025
• CID: 189763
• Update Time: 2024-03-01

Lapathinol Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol,7,8-dihydro-4-methoxy-7-phenyl-, (7S,8R)-
• 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol,7,8-dihydro-4-methoxy-7-phenyl-, (7S-trans)-
• Lapathinol
• 6H-1,3-Dioxolo[4,5-g][1]benzopyran-8,9-diol, 7,8-dihydro-4-methoxy-7-phenyl-, (7S,8R)-
• 5-Hydroxy-8-methoxy-6,7-methylenedioxyisoflavan-4-ol

• Inchi： 1S/C17H16O6/c1-20-16-14-11(13(19)15-17(16)23-8-22-15)12(18)10(7-21-14)9-5-3-2-4-6-9/h2-6,10,12,18-19H,7-8H2,1H3/t10-,12-/m1/s1
• InChI Key： ZMBBHXKABSUVRA-ZYHUDNBSSA-N
• SMILES： C1OC2=C(OC)C3OCOC=3C(O)=C2[C@H](O)[C@H]1C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 1.933

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 8-O-methylated isoflavonoids